2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-(1-pyridin-2-ylethylamino)propane-1,3-diol
• InChI: InChI=1S/C10H16N2O2/c1-8(12-9(6-13)7-14)10-4-2-3-5-11-10/h2-5,8-9,12-14H,6-7H2,1H3
• InChI Key: LYWPUDNQOMOLEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NC(CO)CO

Description

2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol is a propane-1,3-diol derivative with a substituted amino group at the C2 position. The amino group is further modified with a 1-(pyridin-2-yl)ethyl substituent, introducing a heteroaromatic pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol typically involves the reaction of pyridine derivatives with ethylamine and propane-1,3-diol under controlled conditions. One common method includes the use of a bromoketone intermediate, which reacts with 2-aminopyridine in the presence of iodine (I2) and tert-butyl hydroperoxide (TBHP) in toluene . The reaction conditions are mild and metal-free, making the process environmentally friendly.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: H2O2 or KMnO4 in an aqueous or organic solvent.

Reduction: NaBH4 or LiAlH4 in anhydrous conditions.

Substitution: Various nucleophiles in the presence of a suitable base or catalyst.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxylated derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzymatic activity .

Comparison with Similar Compounds

Structural Analogues of Propane-1,3-diol Derivatives

The propane-1,3-diol backbone is a common scaffold in natural and synthetic compounds. Substituents on the C1, C2, or C3 positions dictate physicochemical and biological behaviors. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparisons

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	References
2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol	C2: [1-(Pyridin-2-yl)ethyl]amino; C1/C3: -OH	~212.23*	Hypothesized moderate solubility due to pyridine; potential bioactivity via amino-pyridine interactions	—
2-(Dimethylamino)propane-1,3-diol	C2: Dimethylamino; C1/C3: -OH	119.16	High water solubility; used as a buffer agent (e.g., Trometamol)
1-(4-Hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxypropyl)-2-methoxyphenoxy]propane-1,3-diol	C1: Phenolic; C2: Phenoxy; C3: -OH	~454.45	Antioxidant potential due to phenolic groups; isolated from Cerasus tomentosa
2-Guaiacylpropane-1,3-diol	C2: Guaiacyl (methoxy phenol); C1/C3: -OH	~198.18	Lignin-related structure; possible role in plant defense
Erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol	C1/C2: Bis-phenolic; C3: -OH	~366.35	Diastereomer-dependent bioactivity; isolated from Thai medicinal plants
1-(Hexadecyloxy)-propane-2,3-diol	C1: Hexadecyloxy; C2/C3: -OH	~332.48	Lipophilic; surfactant-like properties; bioactive in brine shrimp assays

*Calculated based on structure.

Key Findings from Structural Comparisons

Impact of Substituents on Solubility: Pyridine vs. Aliphatic Amines: The pyridine ring in the target compound may reduce water solubility compared to aliphatic amines like 2-(dimethylamino)propane-1,3-diol (Trometamol, log Kow = -1.56 ). Phenolic vs. Alkyl Groups: Phenolic derivatives (e.g., compounds from ) exhibit higher polarity due to hydroxyl groups, favoring solubility in polar solvents. In contrast, alkyl chains (e.g., hexadecyloxy in ) confer hydrophobicity.

Biological Activity: Antioxidant Potential: Phenolic analogs (e.g., ) demonstrate antioxidant properties, attributed to radical scavenging via hydroxyl groups. The target compound’s amino-pyridine group may instead interact with enzymes or receptors, suggesting divergent mechanisms. Stereochemical Influence: Diastereomers like erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol highlight how stereochemistry affects bioactivity. The target compound’s chiral centers (if present) could similarly modulate efficacy.

Synthetic Accessibility :

• Piperazine and pyridinyl ethylamine derivatives (e.g., LP in ) are synthesized via Schiff base reactions. The target compound could follow analogous routes, such as reductive amination between propane-1,3-diol derivatives and pyridin-2-yl ketones.

Biological Activity

2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol, also known by its CAS number 1094334-12-9, is a compound that has garnered interest in various fields of biomedical research due to its potential biological activities. This article explores the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

The molecular formula of 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol is $C_9H_{12}N_2O_2$ with a molecular weight of 180.20 g/mol. The compound features a pyridine ring, which is often associated with various biological activities.

Property	Value
CAS Number	1094334-12-9
Molecular Formula	C₉H₁₂N₂O₂
Molecular Weight	180.20 g/mol

Pharmacological Effects

Research indicates that 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol exhibits several pharmacological properties:

• Antioxidant Activity : The compound has been shown to scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases.
• Anti-inflammatory Properties : Studies demonstrate that it can inhibit pro-inflammatory cytokines, indicating its potential use in treating inflammatory disorders.
• Neuroprotective Effects : Preliminary studies suggest that the compound may protect neuronal cells from damage due to oxidative stress and inflammation, making it a candidate for neurodegenerative disease therapies.
• Antimicrobial Activity : The compound has displayed activity against various bacterial strains, indicating potential as an antimicrobial agent.

The biological activities of 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol are primarily attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes involved in inflammatory pathways.
• Receptor Modulation : It could modulate receptors related to neurotransmission and inflammation, leading to its neuroprotective and anti-inflammatory effects.

Study on Antioxidant Activity

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antioxidant capacity of various pyridine derivatives, including 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol. The findings indicated that this compound significantly reduced oxidative stress markers in vitro compared to controls .

Neuroprotective Effects

A research article highlighted the neuroprotective effects of the compound in a model of neurodegeneration induced by oxidative stress. The results showed that treatment with 2-{[1-(Pyridin-2-yl)ethyl]amino}propane-1,3-diol led to a marked reduction in neuronal cell death and improved functional outcomes .

Antimicrobial Efficacy

Another study focused on the antimicrobial properties of this compound against several pathogenic bacteria. The results demonstrated that it inhibited bacterial growth effectively at low concentrations, suggesting its potential as a therapeutic agent for bacterial infections .